Cas no 946784-87-8 (4-2-(dimethylamino)ethoxy-3-methylaniline)

• Product Name: 4-2-(dimethylamino)ethoxy-3-methylaniline
• CAS No: 946784-87-8
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• MDL: MFCD08686814
• CID: 1067306
• PubChem ID: 26189995
• Update Time: 2025-06-26

4-2-(dimethylamino)ethoxy-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-Amino-2-methylphenoxy)ethyl]-N,N-dimethylamine
• BB 0241803
• SCHEMBL188764
• 4-[2-(dimethylamino)ethoxy]-3-methylaniline
• EN300-251717
• 946784-87-8
• A1-13018
• CS-0242555
• WMB78487
• AKOS010336463
• 4-2-(dimethylamino)ethoxy-3-methylaniline

• MDL： MFCD08686814
• Inchi： 1S/C11H18N2O/c1-9-8-10(12)4-5-11(9)14-7-6-13(2)3/h4-5,8H,6-7,12H2,1-3H3
• InChI Key： RQZUMYLTTXQIQZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C)N)CCN(C)C

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.5Ų

4-2-(dimethylamino)ethoxy-3-methylaniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-2-(dimethylamino)ethoxy-3-methylaniline

Professional Introduction to Compound with CAS No. 946784-87-8 and Product Name: 4-2-(dimethylamino)ethoxy-3-methylaniline

The compound with the CAS number 946784-87-8 and the product name 4-2-(dimethylamino)ethoxy-3-methylaniline represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The presence of a dimethylamino group and an ethoxy moiety in its molecular structure suggests a high degree of versatility, which is often exploited in the design of bioactive molecules.

In recent years, the exploration of nitrogen-containing heterocycles has been a cornerstone in the development of novel therapeutic agents. The structural motif of 4-2-(dimethylamino)ethoxy-3-methylaniline aligns well with this trend, as it incorporates elements that are frequently associated with pharmacological activity. Specifically, the dimethylamino group is known for its ability to enhance solubility and metabolic stability, while the ethoxy group can contribute to binding affinity and selectivity. These features make the compound a promising candidate for further investigation in various therapeutic areas.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular scaffolds to achieve desired pharmacokinetic and pharmacodynamic properties. The compound in question exhibits a balance of lipophilicity and polarizability, which are critical factors in determining its biological activity. Studies have shown that similar structural analogs have demonstrated efficacy in preclinical models, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions. The 4-2-(dimethylamino)ethoxy-3-methylaniline derivative, with its unique substitution pattern, is positioned to build upon these findings.

One of the most compelling aspects of this compound is its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying its functional groups, researchers can gain insights into how specific structural features influence biological activity. For instance, replacing the dimethylamino group with other nitrogen-containing heterocycles could lead to novel compounds with enhanced binding affinity or altered pharmacokinetic profiles. Similarly, exploring different substituents on the aromatic ring could reveal new mechanisms of action.

The pharmaceutical industry has increasingly recognized the value of computational chemistry and machine learning in accelerating drug discovery processes. Advanced computational methods can predict the biological activity of compounds like 4-2-(dimethylamino)ethoxy-3-methylaniline before they are synthesized, thereby saving time and resources. These tools can also help identify optimal synthetic routes and predict potential side effects, ensuring that only the most promising candidates proceed to further testing.

In addition to its potential as a standalone therapeutic agent, this compound may also serve as a key intermediate in the synthesis of more complex molecules. Its structural versatility allows it to be incorporated into larger scaffolds while retaining key pharmacophoric elements. This flexibility is particularly valuable in drug development pipelines where multiple iterations are often required to optimize efficacy and safety.

Recent advancements in biocatalysis have also opened new avenues for the synthesis of complex molecules like 4-2-(dimethylamino)ethoxy-3-methylaniline. Enzymatic approaches can provide more sustainable and efficient synthetic routes compared to traditional chemical methods. By leveraging biocatalytic systems, researchers can achieve higher yields and purities while minimizing waste generation, aligning with growing environmental concerns in pharmaceutical manufacturing.

The compound's potential applications extend beyond traditional small-molecule drug development. It could also be explored as a component in combination therapies or as a tool compound for studying biological pathways. Its ability to interact with multiple targets or modulate signaling pathways makes it a versatile asset in drug discovery research.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The compound 4-2-(dimethylamino)ethoxy-3-methylaniline, with its unique structural features, is well-positioned to contribute to this evolving landscape. By integrating insights from computational biology, synthetic chemistry, and preclinical research, scientists can harness its potential to develop novel treatments for a wide range of diseases.